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Compound of Interest

Compound Name: Amidosulfuron-d6

Cat. No.: B15556086 Get Quote

Technical Guide: Amidosulfuron-d6
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Amidosulfuron-d6, a deuterated analog

of the sulfonylurea herbicide Amidosulfuron. This document is intended to serve as a core

resource for researchers and professionals involved in analytical chemistry, environmental

science, and drug development.

Core Compound Data
The following table summarizes the key quantitative data for Amidosulfuron-d6.

Parameter Value Source

Unlabelled CAS Number 120923-37-7 N/A

Molecular Weight 375.41 g/mol N/A

Molecular Formula C₉H₉D₆N₅O₇S₂ N/A

Mechanism of Action
Amidosulfuron is a potent and selective herbicide that functions by inhibiting the plant enzyme

acetohydroxyacid synthase (AHAS), also known as acetolactate synthase (ALS). This enzyme
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is crucial for the biosynthesis of branched-chain amino acids, namely valine, leucine, and

isoleucine. By blocking this pathway, Amidosulfuron effectively halts protein synthesis and cell

division in susceptible plants, ultimately leading to their death. The deuterated form,

Amidosulfuron-d6, is frequently employed as an internal standard in analytical methodologies

to ensure accurate quantification of the parent compound in various matrices.
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Caption: Mechanism of action of Amidosulfuron.

Experimental Protocols
The following is a representative experimental protocol for the analysis of Amidosulfuron in

water samples using Amidosulfuron-d6 as an internal standard. This method is based on

high-performance liquid chromatography coupled with tandem mass spectrometry (LC-

MS/MS), a common and robust analytical technique for this purpose.

Objective: To quantify the concentration of Amidosulfuron in water samples using a deuterated

internal standard for accurate measurement.

Materials:

Amidosulfuron analytical standard

Amidosulfuron-d6 (internal standard)
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Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Formic acid

Ultrapure water

Solid-phase extraction (SPE) cartridges (e.g., Oasis HLB)

Syringe filters (0.22 µm)

Autosampler vials

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system

Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Procedure:

Standard Preparation:

Prepare stock solutions of Amidosulfuron and Amidosulfuron-d6 in methanol at a

concentration of 1 mg/mL.

Prepare a series of working standard solutions by serially diluting the Amidosulfuron stock

solution with a mixture of water and methanol to create a calibration curve (e.g., 1, 5, 10,

50, 100 ng/mL).

Spike each working standard and quality control sample with the Amidosulfuron-d6
internal standard to a final concentration of 50 ng/mL.

Sample Preparation (Solid-Phase Extraction):

Condition the SPE cartridge by passing 5 mL of methanol followed by 5 mL of ultrapure

water.
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Load 100 mL of the water sample onto the conditioned SPE cartridge at a flow rate of

approximately 5 mL/min.

Wash the cartridge with 5 mL of ultrapure water to remove any interfering substances.

Dry the cartridge under a gentle stream of nitrogen for 10 minutes.

Elute the retained analytes with 5 mL of methanol.

Evaporate the eluate to dryness under a gentle stream of nitrogen.

Reconstitute the residue in 1 mL of the initial mobile phase composition and add the

Amidosulfuron-d6 internal standard.

Filter the reconstituted sample through a 0.22 µm syringe filter into an autosampler vial.

LC-MS/MS Analysis:

HPLC Conditions:

Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm particle size)

Mobile Phase A: Water with 0.1% formic acid

Mobile Phase B: Acetonitrile with 0.1% formic acid

Gradient: Start with 95% A, ramp to 5% A over 8 minutes, hold for 2 minutes, and return

to initial conditions.

Flow Rate: 0.3 mL/min

Injection Volume: 10 µL

MS/MS Conditions:

Ionization Mode: Electrospray Ionization (ESI), Positive

Multiple Reaction Monitoring (MRM): Monitor the specific precursor-to-product ion

transitions for both Amidosulfuron and Amidosulfuron-d6.
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Optimize cone voltage and collision energy for each transition to achieve maximum

sensitivity.

Data Analysis:

Quantify the Amidosulfuron concentration in the samples by constructing a calibration

curve based on the peak area ratio of the analyte to the internal standard.

Logical Workflow for Sample Analysis
The following diagram illustrates the logical workflow for the quantitative analysis of

Amidosulfuron in environmental samples.
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Caption: Workflow for Amidosulfuron analysis.

To cite this document: BenchChem. [Amidosulfuron-d6 CAS number and molecular weight].
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[https://www.benchchem.com/product/b15556086#amidosulfuron-d6-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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